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Compound of Interest

7-Methoxy-1,2,3,4-
Compound Name: o
tetrahydroquinoline

Cat. No.: B183376

An In-depth Technical Guide to the Chemical Properties of 7-Methoxy-1,2,3,4-
tetrahydroquinoline

Introduction

7-Methoxy-1,2,3,4-tetrahydroquinoline is a heterocyclic organic compound that belongs to
the tetrahydroquinoline class. The tetrahydroquinoline scaffold is a prominent structural motif
found in numerous natural products and synthetic molecules with a wide array of
pharmacological activities, making it a "privileged scaffold" in medicinal chemistry.[1][2] This
guide provides a comprehensive overview of the chemical properties, synthesis, reactivity, and
biological significance of 7-Methoxy-1,2,3,4-tetrahydroquinoline, tailored for researchers and
professionals in drug development.

Core Chemical Properties

The fundamental chemical and physical properties of 7-Methoxy-1,2,3,4-tetrahydroquinoline
are summarized below. These computed properties provide a foundational understanding of
the molecule's characteristics.
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Property Value Source

Molecular Formula C10H13NO [3]

Molecular Weight 163.22 g/mol [3]
7-methoxy-1,2,3,4-

IUPAC Name o [3]
tetrahydroquinoline

CAS Number 19500-61-9 [3]

Canonical SMILES

COC1=CC2=C(CCCN2)C=C1

[3]

WDKNRIQDGSVRBO-

InChl Key [3]
UHFFFAOYSA-N

XLogP3 2.3 [3]
Hydrogen Bond Donor Count 1 [3]
Hydrogen Bond Acceptor

yarog p 5 (3]
Count
Rotatable Bond Count 1 [3]

Synthesis and Reactivity

The synthesis of the tetrahydroquinoline core can be achieved through various methods, most

commonly via the hydrogenation of the corresponding quinoline.[4] Domino reactions, which

involve multiple transformations in a single operation, have also emerged as a highly effective

and green strategy for preparing these scaffolds.[2]

General Synthesis Approach

A common strategy for synthesizing tetrahydroquinolines involves the reduction of a substituted

quinoline. This can be achieved using various reducing agents, including catalytic

hydrogenation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 7-Methoxy-1,2,3,4-tetrahydroisoquinoline | 43207-78-9 | Benchchem [benchchem.com]

2. Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and
4(1H)-Quinolinones using Domino Reactions - PMC [pmc.ncbi.nim.nih.gov]

3. 7-Methoxy-1,2,3,4-tetrahydroquinoline | CLOH13NO | CID 16244388 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Tetrahydroquinoline - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [7-Methoxy-1,2,3,4-tetrahydroquinoline chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183376#7-methoxy-1-2-3-4-tetrahydroquinoline-
chemical-properties]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b183376?utm_src=pdf-body-img
https://www.benchchem.com/product/b183376?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/B1297395
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271761/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271761/
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methoxy-1_2_3_4-tetrahydroquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methoxy-1_2_3_4-tetrahydroquinoline
https://en.wikipedia.org/wiki/Tetrahydroquinoline
https://www.benchchem.com/product/b183376#7-methoxy-1-2-3-4-tetrahydroquinoline-chemical-properties
https://www.benchchem.com/product/b183376#7-methoxy-1-2-3-4-tetrahydroquinoline-chemical-properties
https://www.benchchem.com/product/b183376#7-methoxy-1-2-3-4-tetrahydroquinoline-chemical-properties
https://www.benchchem.com/product/b183376#7-methoxy-1-2-3-4-tetrahydroquinoline-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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